Cas no 1220031-74-2 (3-2-(2-Methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 3-2-(2-Methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220031-74-2
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 4688183
• Update Time: 2025-05-23

3-2-(2-Methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride
• 3-(2-(o-Tolyloxy)ethyl)piperidine hydrochloride
• 3-[2-(2-Methylphenoxy)ethyl]piperidinehydrochloride
• 3-2-(2-Methylphenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C14H21NO.ClH/c1-12-5-2-3-7-14(12)16-10-8-13-6-4-9-15-11-13;/h2-3,5,7,13,15H,4,6,8-11H2,1H3;1H
• InChI Key： UJLSOCFQXCEUHZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 195
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(2-Methylphenoxy)ethylpiperidinehydrochloride

3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride: A Comprehensive Overview

The compound3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride, identified by the CAS number1220031-74-2, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, which forms the core structure of many bioactive molecules. The presence of the phenoxy group and the methyl substitution adds complexity to its structure, making it a valuable compound for research and development.

The structural formula of3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride reveals a piperidine ring connected to an ethyl group, which is further substituted with a phenoxy group bearing a methyl substituent. This arrangement imparts unique chemical properties to the molecule, including enhanced stability and reactivity. The hydrochloride salt form indicates that the compound exists as the protonated form of the amine, which is often preferred for pharmaceutical applications due to improved solubility and bioavailability.

Recent studies have highlighted the potential of3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride in drug discovery and development. Researchers have explored its role as a precursor or intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecular architectures.

In terms of physical properties,3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for various synthetic procedures, including nucleophilic substitutions and condensation reactions. The compound's stability under standard laboratory conditions further enhances its utility in research settings.

The synthesis of3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride typically involves multi-step reactions, starting from readily available starting materials such as piperidine and substituted phenols. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These developments underscore the importance of continuous innovation in chemical synthesis techniques.

In conclusion,3-(2-(2-Methylphenoxy)ethyl)piperidine hydrochloride, with its unique structural features and versatile chemical properties, continues to be a subject of interest in both academic and industrial research. Its potential applications span across drug discovery, material science, and organic synthesis, making it a cornerstone in modern chemistry.